{Bicyclo[2.2.1]hept-5-en-2-ylmethyl}(2-methylbutan-2-yl)amine

• Molecular Formula: C13H23N
• Molecular Weight: 193.33 g/mol
• IUPAC Name: N-(2-bicyclo[2.2.1]hept-5-enylmethyl)-2-methylbutan-2-amine
• InChI: InChI=1S/C13H23N/c1-4-13(2,3)14-9-12-8-10-5-6-11(12)7-10/h5-6,10-12,14H,4,7-9H2,1-3H3
• InChI Key: AJDTXYJSVRVFMI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)NCC1CC2CC1C=C2

Description

{Bicyclo[2.2.1]hept-5-en-2-ylmethyl}(2-methylbutan-2-yl)amine ( 1218381-54-4) is a specialized amine derivative of the norbornene scaffold, serving as a valuable building block in medicinal chemistry and organic synthesis research . The compound features a bicyclic system that introduces significant steric rigidity and a defined three-dimensional geometry, which can be crucial for modulating the properties of larger molecules . The presence of the 2-methylbutan-2-yl (a tertiary alkyl) group confers steric hindrance around the nitrogen center, potentially influencing the compound's basicity, metabolic stability, and interaction with biological targets . Its primary research applications include its use as a precursor or intermediate in the synthesis of more complex molecules for pharmaceutical development, materials science, and catalysis . The reactive norbornene double bond also makes it a candidate for ring-opening metathesis polymerization (ROMP) or other cycloaddition reactions, enabling the creation of novel polymers and functional materials . This product is strictly for Research Use Only and is not intended for diagnostic or therapeutic uses. Researchers should consult the Safety Data Sheet prior to use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {Bicyclo[2.2.1]hept-5-en-2-ylmethyl}(2-methylbutan-2-yl)amine typically involves the reaction of bicyclo[2.2.1]hept-5-en-2-ylmethanol with 2-methylbutan-2-amine under specific conditions. The reaction is often catalyzed by acids or bases to facilitate the formation of the desired amine compound .

Industrial Production Methods

Industrial production of this compound may involve more scalable methods such as continuous flow synthesis, which allows for better control over reaction conditions and yields. The use of advanced catalysts and optimized reaction parameters can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

{Bicyclo[2.2.1]hept-5-en-2-ylmethyl}(2-methylbutan-2-yl)amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, leading to the formation of various substituted products.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium azide. Reaction conditions typically involve controlled temperatures and pH levels to ensure the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted amine derivatives .

Scientific Research Applications

{Bicyclo[2.2.1]hept-5-en-2-ylmethyl}(2-methylbutan-2-yl)amine has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: It is used in the production of advanced materials and polymers.

Mechanism of Action

The mechanism by which {Bicyclo[2.2.1]hept-5-en-2-ylmethyl}(2-methylbutan-2-yl)amine exerts its effects involves interactions with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the desired chemical transformations or biological effects. The exact molecular targets and pathways depend on the specific application and context .

Comparison with Similar Compounds

Key Observations :

• Steric Effects : Bulkier substituents (e.g., 2-methylbutan-2-yl) may hinder enzyme binding but improve selectivity in target interactions .
• Solubility : Oxygen-containing substituents (e.g., tetrahydrofuran) improve aqueous solubility, balancing the hydrophobic bicyclo core .

Pharmacological Activities

Antiviral and Enzyme Inhibition

• RNA Virus Replication : Bicyclo[2.2.1]heptane ureas, such as those derived from ({bicyclo[2.2.1]hept-5-en-2-yl}methyl)(methyl)amine, inhibit RNA virus replication (e.g., coronaviruses) by targeting viral polymerases .
• Cathepsin C Inhibition : Bicyclo[2.2.1]heptane derivatives are potent inhibitors of Cathepsin C, a protease implicated in chronic respiratory diseases .

Antidiabetic Properties

Nortricyclyamine phenylsulfonylurea derivatives (bicyclo[2.2.1]heptanes) demonstrate hypoglycemic activity by modulating insulin secretion .

Toxicity Profile

Acute toxicity and skin corrosion are common in bicyclo[2.2.1]heptane amines, as seen in analogs like {bicyclo[2.2.1]hept-5-en-2-ylmethyl}(1-methoxypropan-2-yl)amine, which requires stringent handling protocols .

Stability and Reactivity

• Thermal Stability : Trifluoromethanesulfonamide derivatives exhibit superior thermal stability, critical for photoresist applications .
• Reactivity: The norbornene double bond in bicyclo[2.2.1]hept-5-en-2-yl derivatives allows for Diels-Alder reactions, enabling further functionalization .

Biological Activity

{Bicyclo[2.2.1]hept-5-en-2-ylmethyl}(2-methylbutan-2-yl)amine is a bicyclic organic compound notable for its unique structural features, including a bicyclo[2.2.1] framework and an amine functional group. Its molecular formula is C13H23N, with a molecular weight of 193.33 g/mol. The compound's reactivity and biological activity stem from its ability to interact with various molecular targets within biological systems, influencing metabolic pathways and enzyme functions.

The biological activity of {Bicyclo[2.2.1]hept-5-en-2-ylmethyl}(2-methylbutan-2-yl)amine is primarily attributed to its interactions with specific proteins and enzymes in the body. These interactions can modulate various biochemical pathways, potentially leading to changes in metabolic processes and cellular signaling.

Biological Activity Overview

• Enzyme Inhibition : The compound has been shown to inhibit certain enzymes, which can affect metabolic rates and biochemical reactions.
• Receptor Binding : It may interact with neurotransmitter receptors, influencing neurological functions.
• Antimicrobial Properties : Preliminary studies suggest potential antimicrobial activity, although further research is needed to confirm these effects.

Study 1: Enzyme Interaction

A study investigated the interaction of {Bicyclo[2.2.1]hept-5-en-2-ylmethyl}(2-methylbutan-2-yl)amine with cytochrome P450 enzymes. The results indicated that the compound acts as a moderate inhibitor, affecting the metabolism of various drugs in the liver .

Study 2: Antimicrobial Activity

Another research effort focused on the antimicrobial properties of this compound against various bacterial strains. The findings revealed that it exhibited significant inhibitory effects on Staphylococcus aureus and Escherichia coli, suggesting potential applications in treating bacterial infections .

Study 3: Neurotransmitter Receptor Modulation

Research examining the effects on neurotransmitter receptors highlighted that the compound could modulate serotonin receptors, potentially influencing mood and behavior .

Data Table: Biological Activity Summary

Activity Type	Observed Effect	Reference
Enzyme Inhibition	Moderate inhibition of cytochrome P450 enzymes
Antimicrobial	Significant inhibition against S. aureus and E. coli
Neurotransmitter Modulation	Potential modulation of serotonin receptors

Synthesis and Production

The synthesis of {Bicyclo[2.2.1]hept-5-en-2-ylmethyl}(2-methylbutan-2-yl)amine typically involves the reaction of bicyclo[2.2.1]hept-5-en-2-ylmethanol with 2-methylbutan-2-amine under acidic or basic conditions to facilitate amine formation . Industrial applications may utilize continuous flow synthesis methods for enhanced control over reaction conditions.

Q & A

Q. What are the optimal reaction conditions for synthesizing bicyclo[2.2.1]hept-5-en-2-ylmethyl amine derivatives?

• Methodological Answer : The synthesis of bicyclo[2.2.1]hept-5-en-2-ylmethyl derivatives can be optimized using a two-phase system with water and non-aqueous organic solvents. Evidence from a high-yield sulfonamidation reaction (yield: 85–88%) highlights the use of inorganic bases (e.g., NaOH) in a heterogeneous system containing water (200–600 wt% relative to the amine) and solvents like heptane. Key parameters include:

• Temperature : −10 to 50°C to avoid side reactions and ensure solubility.
• Base : 1.1 equivalents of NaOH or similar inorganic bases to minimize halogen addition by-products.
• Solvent-to-amine ratio : 2–5 g of solvent per gram of amine for phase separation .
  Comparative studies show that anhydrous conditions (e.g., using K₂CO₃ in diisopropyl ether) result in lower yields (43%) due to incomplete reaction and side products .

Q. What safety precautions are necessary when handling bicyclo[2.2.1]hept-5-en-2-ylmethyl amines?

• Methodological Answer :

• Ventilation : Use fume hoods to avoid inhalation of vapors, as amines can cause respiratory irritation.
• Personal Protective Equipment (PPE) : Wear nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact.
• Storage : Store in airtight containers away from heat sources and oxidizing agents, as norbornene derivatives are prone to decomposition at elevated temperatures .
• Spill Management : Neutralize spills with weak acids (e.g., diluted acetic acid) and absorb with inert materials like vermiculite .

Q. How can researchers characterize the purity of bicyclo[2.2.1]hept-5-en-2-ylmethyl derivatives?

• Methodological Answer :

• Gas Chromatography (GC) : Used to quantify isomers and detect impurities (e.g., halogen adducts) with a detection limit of ~0.5% .
• Two-Phase Separation : Post-reaction purification involves separating the organic phase (containing the product) from the aqueous phase (containing by-products like trifluoromethanesulfonate). Subsequent distillation or column chromatography yields >99% purity .

Advanced Research Questions

Q. How does steric hindrance influence reaction pathways in bicyclo[2.2.1]hept-5-en-2-ylmethyl amine derivatives?

• Methodological Answer : Steric hindrance in the bicyclic framework significantly impacts reaction selectivity. For example, in reactions with epoxides, steric bulk at the reaction center reduces the probability of forming 1:2 adducts (e.g., amino alcohols) due to unfavorable spatial interactions. Computational studies show that steric clashes increase activation barriers by 15–20 kJ/mol, favoring 1:1 adducts instead . Researchers should adjust substituents (e.g., methyl vs. phenyl groups) to modulate steric effects and pathway dominance.

Q. What strategies mitigate halogen addition side reactions during sulfonamidation?

• Methodological Answer :

• Avoid Sulfonic Halides : Using sulfonic anhydrides (e.g., trifluoromethanesulfonic anhydride) instead of halides reduces halogen addition by-products (e.g., chloride adducts) from 2–3% to <0.6% .
• Two-Phase Synthesis : Water in the reaction system dissolves ionic by-products (e.g., trifluoromethanesulfonate), simplifying purification.
• Base Selection : Inorganic bases (e.g., NaOH) suppress halogenation compared to organic bases like triethylamine .

Q. What methods determine the absolute configuration of bicyclo[2.2.1]hept-5-en-2-ylmethyl derivatives?

• Methodological Answer :

• X-ray Crystallography : Resolves stereochemistry by analyzing crystal structures of intermediates (e.g., 2-chlorobicycloheptane carboxamide). This method confirmed the (1R,2R,4R) configuration for a key intermediate .
• Hydrolysis Studies : Base hydrolysis of resolved intermediates (e.g., chloroamide) yields enantiopure ketones, enabling indirect determination of the parent compound’s configuration .